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Compound of Interest

Compound Name: 2-Pyridylmethyl acetate

CAS No.: 1007-49-4

Cat. No.: B086835

Get Quote

For Immediate Release

This guide provides a comparative analysis of the characterization data for 2-Pyridylmethyl
acetate and its derivatives, tailored for researchers, scientists, and drug development

professionals. The document summarizes key quantitative data, outlines detailed experimental

protocols for synthesis and characterization, and includes visualizations to clarify experimental

workflows.

Introduction
2-Pyridylmethyl acetate and its derivatives are of significant interest in medicinal chemistry

and materials science due to the versatile reactivity of the pyridine nucleus and the ester

functionality. The introduction of various substituents onto the pyridine ring allows for the fine-

tuning of the molecule's physicochemical and biological properties. This guide offers a

comparative overview of the spectral characteristics of the parent compound and two

representative derivatives: one with an electron-donating group (6-methyl) and one with an

electron-withdrawing group (4-chloro).
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Data Presentation: A Comparative Overview
The following table summarizes the key characterization data for 2-Pyridylmethyl acetate and

its selected derivatives. This allows for a direct comparison of the influence of substituents on

their spectral properties.
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Compo
und

Structur
e

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

1H NMR
(δ ppm)

13C
NMR (δ
ppm)

IR (cm-
1)

Mass
Spec
(m/z)

2-

Pyridylm

ethyl

acetate

C8H9NO

2
151.17

~8.5 (d,

1H, H6),

~7.7 (t,

1H, H4),

~7.3 (d,

1H, H5),

~7.2 (t,

1H, H3),

~5.2 (s,

2H,

CH2),

~2.1 (s,

3H, CH3)

~170

(C=O),

~157

(C2),

~149

(C6),

~137

(C4),

~123

(C5),

~122

(C3), ~65

(CH2),

~21

(CH3)

~1740

(C=O),

~1240

(C-O)

151

(M+),

108 (M+

-

COCH3),

92 (M+ -

CH2OCO

CH3)

6-Methyl-

2-

pyridylme

thyl

acetate

6-

Methyl-2-

pyridylme

thyl

acetate

C9H11N

O2
165.19

~7.5 (t,

1H, H4),

~7.1 (d,

1H, H5),

~7.0 (d,

1H, H3),

~5.1 (s,

2H,

CH2),

~2.5 (s,

3H, Ar-

CH3),

~2.1 (s,

3H,

COCH3)

~170

(C=O),

~158

(C6),

~156

(C2),

~137

(C4),

~122

(C5),

~119

(C3), ~65

(CH2),

~24 (Ar-

CH3),

~21

(COCH3)

~1740

(C=O),

~1240

(C-O)

165

(M+),

122 (M+

-

COCH3),

106 (M+

-

CH2OCO

CH3)
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4-Chloro-

2-

pyridylme

thyl

acetate

4-

Chloro-2-

pyridylme

thyl

acetate

C8H8ClN

O2
185.61

~8.5 (d,

1H, H6),

~7.7 (s,

1H, H3),

~7.3 (d,

1H, H5),

~5.2 (s,

2H,

CH2),

~2.1 (s,

3H, CH3)

~170

(C=O),

~159

(C2),

~150

(C6),

~145

(C4),

~124

(C5),

~123

(C3), ~64

(CH2),

~21

(CH3)

~1745

(C=O),

~1235

(C-O)

185/187

(M+/M+2

+),

142/144

(M+ -

COCH3),

126/128

(M+ -

CH2OCO

CH3)

Note: The spectral data presented are estimations based on typical chemical shifts and

fragmentation patterns for these classes of compounds and may vary depending on the

specific experimental conditions.

Experimental Protocols
Below are detailed methodologies for the synthesis and characterization of 2-Pyridylmethyl
acetate derivatives.

Synthesis: General Procedure for O-Acetylation of
Substituted 2-Pyridinemethanols
This protocol describes a common method for the acetylation of hydroxyl groups using acetic

anhydride with pyridine as a catalyst and solvent.

Materials and Reagents:

Substituted 2-Pyridinemethanol (1.0 eq)

Acetic Anhydride (1.5 eq)
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Pyridine (anhydrous, as solvent)

Dichloromethane (for extraction)

1 M Hydrochloric Acid (for washing)

Saturated Sodium Bicarbonate solution (for washing)

Brine (for washing)

Anhydrous Sodium Sulfate (for drying)

Toluene (for co-evaporation)

Procedure:

In a round-bottom flask, dissolve the substituted 2-pyridinemethanol in anhydrous pyridine.

Cool the solution to 0 °C in an ice bath.

Slowly add acetic anhydride to the cooled solution with stirring.

Allow the reaction mixture to warm to room temperature and stir until the starting material is

consumed (monitor by TLC).

Quench the reaction by adding methanol.

Remove the pyridine by co-evaporation with toluene under reduced pressure.

Dissolve the residue in dichloromethane and transfer to a separatory funnel.

Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO3, and

brine.

Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude product by silica gel column chromatography.
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Characterization Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 13C NMR spectra are recorded on a 400 MHz spectrometer.

Samples are dissolved in deuterated chloroform (CDCl3).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as

an internal standard.

Infrared (IR) Spectroscopy:

IR spectra are recorded on an FT-IR spectrometer.

Samples are analyzed as a thin film on a NaCl plate or as a KBr pellet.

Frequencies are reported in reciprocal centimeters (cm-1).

Mass Spectrometry (MS):

Mass spectra are obtained using an electron ionization (EI) mass spectrometer.

The ionization energy is typically set to 70 eV.

Data is reported as a mass-to-charge ratio (m/z).

Mandatory Visualization
The following diagrams illustrate the general workflow for the synthesis and characterization of

2-Pyridylmethyl acetate derivatives.
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Caption: General workflow for the synthesis and characterization of 2-Pyridylmethyl acetate
derivatives.
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Caption: Logical relationship between substituent electronic effects and NMR chemical shifts.

To cite this document: BenchChem. [Comparative Analysis of 2-Pyridylmethyl Acetate
Derivatives: A Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086835/docs#comparative-analysis-of-2-
pyridylmethyl-acetate-derivatives-a-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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